(2-Chloro-4-butyrylphenoxy)acetic acid

• Molecular Formula: C12H13ClO4
• Molecular Weight: 256.68 g/mol
• IUPAC Name: 2-(4-butanoyl-2-chlorophenoxy)acetic acid
• InChI: InChI=1S/C12H13ClO4/c1-2-3-10(14)8-4-5-11(9(13)6-8)17-7-12(15)16/h4-6H,2-3,7H2,1H3,(H,15,16)
• InChI Key: WCVWFMLRJVWXBW-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)C1=CC(=C(C=C1)OCC(=O)O)Cl

Description

(2-Chloro-4-butyrylphenoxy)acetic acid is a substituted phenoxyacetic acid derivative characterized by a chlorine atom at the 2-position and a butyryl group (C₃H₇CO-) at the 4-position of the phenyl ring, linked to an acetic acid moiety. For instance, 2,3-dichloro-4-butyrylphenoxyacetic acid (melting point: 100–111°C) is synthesized via Friedel-Crafts acylation using n-butyryl chloride and aluminum chloride as a catalyst .

Comparison with Similar Compounds

Substituted Phenoxyacetic Acid Derivatives

The table below summarizes key structural and physicochemical properties of (2-Chloro-4-butyrylphenoxy)acetic acid and related compounds:

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight	Melting Point (°C)	Solubility (mg/L, 25°C)	Log Pow (pH 1)	pKa	Key Applications/Notes
(2-Chloro-4-butyrylphenoxy)acetic acid*	Cl (2), C₃H₇CO- (4)	C₁₂H₁₃ClO₅	272.68 (calc.)	N/A	N/A	~3.5 (est.)	~3.5	Hypothetical compound
2,3-Dichloro-4-butyrylphenoxyacetic acid	Cl (2,3), C₃H₇CO- (4)	C₁₂H₁₁Cl₂O₄	291.12 (calc.)	100–111	N/A	N/A	N/A	Synthesized via Friedel-Crafts
(2-Bromo-4-chloro-phenoxy)acetic acid	Br (2), Cl (4)	C₈H₅BrClO₃	265.48	N/A	N/A	N/A	N/A	Safety data available
2-(2-Chloro-4-hydroxyphenyl)acetic acid	Cl (2), OH (4)	C₈H₇ClO₃	186.59	N/A	N/A	N/A	N/A	CAS 81720-84-5
(2-Acetyl-4-chlorophenoxy)acetic acid	COCH₃ (2), Cl (4)	C₁₀H₉ClO₄	228.63	N/A	N/A	N/A	N/A	CAS 21758-94-1
MCPA ((4-Chloro-2-methylphenoxy)acetic acid)	Cl (4), CH₃ (2)	C₉H₉ClO₃	200.6	N/A	395 (pH 1), 293,900 (pH 7)	2.75	3.73	Herbicide; pH-dependent solubility
2-(2,4,6-Trichlorophenoxy)acetic acid	Cl (2,4,6)	C₈H₅Cl₃O₃	239.49	N/A	N/A	N/A	N/A	Laboratory use

*Hypothetical compound; properties estimated based on structural analogs.

Key Structural and Functional Differences

Substituent Effects: Lipophilicity: The butyryl group (C₃H₇CO-) in the target compound likely increases Log Pow (octanol-water partition coefficient) compared to acetyl (COCH₃) or methyl (CH₃) groups, enhancing membrane permeability but reducing water solubility .

Positional Isomerism :

• The 2-chloro-4-butyryl substitution pattern distinguishes the compound from analogs like MCPA (2-methyl-4-chloro), which is a commercial herbicide with pH-dependent solubility .

Biological Activity: Phenoxyacetic acids with hydrophobic groups (e.g., butyryl) may exhibit herbicidal or pharmaceutical activity due to enhanced lipid solubility. MCPA’s herbicidal action is linked to its ability to mimic auxin in plants .